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Compound of Interest

Compound Name: (3-Nitrophenyl) 2-phenylacetate

CAS No.: 85121-10-4

Cat. No.: B1660887

Get Quote

Topic: (3-Nitrophenyl) 2-phenylacetate in Photolabile
Protecting Group Chemistry
Executive Summary
(3-Nitrophenyl) 2-phenylacetate represents a specialized class of photolabile protecting

groups (PPGs) that operate via the Zimmerman "Meta-Effect" (photochemical solvolysis),

distinct from the classical ortho-nitrobenzyl (oNB) Norrish Type II rearrangement.

While ortho-nitrobenzyl derivatives are the industry standard for "caging" functionalities, they

suffer from the generation of reactive nitroso-aldehyde byproducts and potential toxicity. The

(3-nitrophenyl) ester system offers an alternative mechanistic pathway: excited-state

heterolysis. Upon UV irradiation in aqueous media, (3-Nitrophenyl) 2-phenylacetate
undergoes clean hydrolysis to release Phenylacetic Acid (PAA)—a potent auxin and

pharmaceutical intermediate—and 3-Nitrophenol.

This guide details the mechanistic grounding, synthesis, and photolysis protocols for using (3-
Nitrophenyl) 2-phenylacetate as a photon-gated release system.
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Mechanistic Principles: The "Meta-Effect"
Unlike ortho-nitrobenzyl cages, which rely on intramolecular hydrogen abstraction, meta-

nitrophenyl esters exploit the unique electron distribution of the excited state.

Ground State: The meta-nitro group is electron-withdrawing, deactivating the ring.

Excited State (

/

): According to Zimmerman’s "Meta-Ortho Effect," the meta position in the excited state
facilitates electron transmission, stabilizing the charge separation required for heterolytic
cleavage. This makes the meta-isomer highly susceptible to nucleophilic attack (solvolysis)
by water, whereas the para-isomer typically undergoes homolysis or is inert.

Pathway Diagram: Photo-Solvolysis Mechanism
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Figure 1: Mechanistic pathway of the Zimmerman Meta-Effect leading to photo-hydrolysis.[1][2]
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Property Specification

Compound Name (3-Nitrophenyl) 2-phenylacetate

CAS Number
10268-12-9 (Methyl ester analog ref) / Custom

Synthesis

Molecular Formula

Molecular Weight 257.24 g/mol

Payload Phenylacetic Acid (PAA)

Chromophore 3-Nitrophenol (Leaving Group)

Activation 254 nm – 300 nm (UV-B/C)

Solvent Requirement
Aqueous Organic Mixtures (e.g.,

:CH_3CN$)

Reaction Type
Photo-Solvolysis (

/ Heterolysis)

Experimental Protocols
Protocol A: Synthesis of (3-Nitrophenyl) 2-phenylacetate
Objective: To synthesize the caged compound via Steglich esterification.

Reagents:

Phenylacetic acid (1.0 equiv)

3-Nitrophenol (1.1 equiv)

DCC (N,N'-Dicyclohexylcarbodiimide) (1.1 equiv)

DMAP (4-Dimethylaminopyridine) (0.1 equiv)

Dichloromethane (DCM), anhydrous
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Procedure:

Preparation: In a flame-dried round-bottom flask, dissolve Phenylacetic acid (10 mmol, 1.36

g) and 3-Nitrophenol (11 mmol, 1.53 g) in 50 mL anhydrous DCM.

Catalyst Addition: Add DMAP (1 mmol, 122 mg) to the stirring solution.

Coupling: Cool the mixture to 0°C in an ice bath. Dropwise add a solution of DCC (11 mmol,

2.27 g) in 10 mL DCM.

Reaction: Allow the mixture to warm to room temperature and stir overnight (12–16 hours). A

white precipitate (dicyclohexylurea, DCU) will form.

Workup: Filter off the DCU precipitate. Wash the filtrate with 1M HCl (2x), saturated

(2x), and brine.

Purification: Dry the organic layer over

, concentrate in vacuo. Purify via flash column chromatography (Silica gel, Hexanes:Ethyl
Acetate gradient 9:1 to 7:3).

Validation: Confirm structure via

NMR and Mass Spectrometry (

or

).

Protocol B: Photolysis & Release Assay
Objective: To trigger and quantify the release of Phenylacetic acid.

Equipment:

Rayonet Photochemical Reactor (or UV LED source) equipped with 300 nm or 254 nm

lamps.

Quartz cuvettes or borosilicate vials (if >300 nm).
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HPLC system (C18 column).

Reagents:

Solvent System: Acetonitrile (MeCN) / Water (

) (50:50 v/v). Note: Water is the essential nucleophile.

Step-by-Step Photolysis:

Sample Prep: Prepare a 1 mM stock solution of (3-Nitrophenyl) 2-phenylacetate in MeCN.

Working Solution: Dilute to 50 µM in a 50:50 MeCN:

mixture. Ensure the solution is homogeneous.

T0 Sampling: Aliquot 100 µL into an HPLC vial (Dark Control).

Irradiation: Place the sample in the photoreactor. Irradiate at ambient temperature.

Timepoints: 0, 5, 15, 30, 60 minutes.

Monitoring: Analyze aliquots by HPLC.

Mobile Phase: Gradient 10% to 90% MeCN in Water (+0.1% TFA).

Detection: 254 nm and 280 nm.

Expected Results & Data Interpretation:

Reactant Decay: Decrease in the peak corresponding to (3-Nitrophenyl) 2-phenylacetate.

Product Formation: Appearance of two new peaks:

Phenylacetic Acid: Elutes earlier (more polar).

3-Nitrophenol: Elutes distinct from the ester.
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Isosbestic Points: Presence of isosbestic points in UV-Vis time-course spectra indicates a

clean conversion without secondary side reactions.

Critical Comparison: Meta-Effect vs. Ortho-Nitrobenzyl
Feature

(3-Nitrophenyl) Ester
(Meta-Effect)

o-Nitrobenzyl Ester (oNB)

Mechanism Photo-Solvolysis (Heterolysis)
Redox Rearrangement

(Norrish II)

Byproducts 3-Nitrophenol (Phenol)
2-Nitrosobenzaldehyde

(Reactive/Toxic)

Solvent Dep. Requires Water (Nucleophile)
Solvent independent

(Intramolecular)

Kinetics
Generally Slower (

)

Fast (

)

Utility
Clean acid release;

Mechanistic studies
General purpose caging
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phosphate/ester hydrolysis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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